1-(1-(cyclopentanecarbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-[1-(cyclopentanecarbonyl)piperidin-4-yl]-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C15H21F3N4O2/c1-20-13(15(16,17)18)19-22(14(20)24)11-6-8-21(9-7-11)12(23)10-4-2-3-5-10/h10-11H,2-9H2,1H3
• InChI Key: IZBYGGAKWVDKFM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C3CCCC3)C(F)(F)F
• Molecular Formula: C15H21F3N4O2
• Molecular Weight: 346.35 g/mol

Description

1-(1-(cyclopentanecarbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C15H21F3N4O2 and its molecular weight is 346.354. The purity is usually 95%.
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Scientific Research Applications

Antagonist Activity and Synthesis

• Studies have explored the synthesis and antagonist activity of related bicyclic 1,2,4-triazol-3(2H)-one derivatives. These compounds have been tested for their activity against 5-HT2 and alpha 1 receptors, demonstrating potential applications in neuropsychiatric disorder treatments (Watanabe et al., 1992).

Novel Synthesis Methods

• Novel synthetic methods for 1,4,5-trisubstituted 1,2,3-triazoles have been developed, involving one-pot three-component reactions. Such methods enhance the efficiency of synthesizing triazole derivatives, which are crucial in developing new pharmacologically active compounds (Zhang et al., 2013).

Anti-arrhythmic Activity

• Research into piperidine-based derivatives of 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole has shown significant anti-arrhythmic activity. These findings suggest potential applications in the development of new treatments for arrhythmias (Abdel‐Aziz et al., 2009).

Heterocyclic Chemistry

• Studies in heterocyclic chemistry have led to the synthesis of new 1,2,4-Triazolo[1,5-a]pyridines and 1,2,4-Triazolo[1,5-a]isoquinolines, showcasing the versatility of these compounds in creating diverse pharmacologically active molecules (Hussein, 1998).

Antifungal Agents

• Improved protocols for synthesizing novel series of triazines with antifungal properties have been reported. These studies indicate the role of triazole derivatives in addressing fungal infections by developing new antifungal agents (Sangshetti & Shinde, 2010).